Cas no 62458-82-6 (3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-)

3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)- structure
62458-82-6 structure
Product Name:3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-
CAS No:62458-82-6
MF:C13H11ClN2O
MW:246.69224190712
CID:444038
PubChem ID:11107655
Update Time:2025-04-19

3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-
    • N-benzyl-4-chloropyridine-3-carboxamide
    • AKOS019796963
    • DTXSID20455497
    • N-Benzyl-4-chloronicotinamide
    • 62458-82-6
    • Inchi: 1S/C13H11ClN2O/c14-12-6-7-15-9-11(12)13(17)16-8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,16,17)
    • InChI Key: SBZSSAZNHNRFJS-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=CC=1C(NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 246.05613
  • Monoisotopic Mass: 246.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • PSA: 41.99
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